Cas no 713095-64-8 (4-(3-nitrobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide)

• Product Name: 4-(3-nitrobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide
• CAS No: 713095-64-8
• MF: C₂₃H₂₂N₄O₅S
• MW: 466.509583950043
• CID: 6151247
• PubChem ID: 2945991
• Update Time: 2025-10-28

4-(3-nitrobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-nitrobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide
• F1757-0088
• 4-(3-nitrophenyl)sulfonyl-N,N-diphenylpiperazine-1-carboxamide
• {4-[(3-nitrophenyl)sulfonyl]piperazinyl}-N,N-dibenzamide
• Z274555208
• 713095-64-8
• AKOS002241762
• 4-((3-nitrophenyl)sulfonyl)-N,N-diphenylpiperazine-1-carboxamide

• Inchi： 1S/C23H22N4O5S/c28-23(26(19-8-3-1-4-9-19)20-10-5-2-6-11-20)24-14-16-25(17-15-24)33(31,32)22-13-7-12-21(18-22)27(29)30/h1-13,18H,14-17H2
• InChI Key： HTDYLLHAIJJFJP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N1CCN(C(N(C2C=CC=CC=2)C2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 466.13109099g/mol
• Monoisotopic Mass: 466.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 115Ų

Additional information on 4-(3-nitrobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide

4-(3-Nitrobenzenesulfonyl)-N,N-Diphenylpiperazine-1-Carboxamide: A Comprehensive Overview of Its Properties and Applications

4-(3-Nitrobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide (CAS No. 713095-64-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, combines a piperazine core with nitrobenzenesulfonyl and diphenylcarboxamide functional groups. Its structural complexity makes it a valuable intermediate in drug discovery and material science applications.

The 4-(3-nitrobenzenesulfonyl) moiety in this compound is particularly noteworthy due to its electron-withdrawing properties, which influence the reactivity and stability of the molecule. Researchers have explored its potential in designing novel enzyme inhibitors and receptor modulators, especially in the context of neurological and metabolic disorders. The N,N-diphenylpiperazine-1-carboxamide segment further enhances its binding affinity to biological targets, making it a promising candidate for therapeutic development.

In recent years, the demand for 713095-64-8 has surged, driven by its applications in high-throughput screening and medicinal chemistry. Its role as a building block for synthesizing more complex molecules has been highlighted in several peer-reviewed studies. For instance, derivatives of this compound have shown potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug discovery due to their involvement in various physiological processes.

From a synthetic chemistry perspective, the preparation of 4-(3-nitrobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide involves multi-step organic reactions, including sulfonylation and carboxamide formation. Researchers often optimize these processes to improve yield and purity, addressing common challenges such as byproduct formation and reaction selectivity. Advanced techniques like HPLC and NMR spectroscopy are routinely employed to characterize the compound and ensure its quality.

The compound’s stability under various conditions has also been a subject of investigation. Studies indicate that 713095-64-8 exhibits moderate stability in acidic and neutral environments but may degrade under prolonged exposure to strong bases or UV light. This property is critical for its storage and handling in laboratory settings, where maintaining chemical integrity is paramount.

Beyond pharmaceuticals, 4-(3-nitrobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide has found niche applications in material science. Its ability to form stable complexes with metals and other organic molecules has been explored for developing functional materials, such as sensors and catalysts. These applications align with the growing interest in smart materials and sustainable chemistry, which are trending topics in scientific and industrial communities.

For researchers and suppliers, understanding the market dynamics of CAS 713095-64-8 is essential. The compound is primarily available through specialized chemical vendors, with pricing influenced by factors like purity, scale of production, and regional demand. Recent trends show an uptick in inquiries from biotech startups and academic institutions, reflecting its expanding role in cutting-edge research.

In summary, 4-(3-nitrobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide stands out as a versatile and scientifically significant compound. Its dual utility in drug development and material innovation underscores its relevance in contemporary research. As the scientific community continues to uncover new applications, the prominence of 713095-64-8 is expected to grow, solidifying its position as a key player in modern chemistry.